Cas no 31656-47-0 (2,3,6,7-Naphthalenetetramine)

• Product Name: 2,3,6,7-Naphthalenetetramine
• CAS No: 31656-47-0
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 1448078
• PubChem ID: 13796888
• Update Time: 2025-04-20

2,3,6,7-Naphthalenetetramine Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-Naphthalenetetramine
• 31656-47-0
• Naphthalene-2,3,6,7-tetraamine
• SCHEMBL1599775

• Inchi： 1S/C10H12N4/c11-7-1-5-2-9(13)10(14)4-6(5)3-8(7)12/h1-4H,11-14H2
• InChI Key： DKYADULMEONPQX-UHFFFAOYSA-N
• SMILES： NC1C(=CC2=CC(=C(C=C2C=1)N)N)N

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.08